Dibenzyl phosphonate

• IUPAC Name: oxo-bis(phenylmethoxy)phosphanium
• InChI: InChI=1S/C14H14O3P/c15-18(16-11-13-7-3-1-4-8-13)17-12-14-9-5-2-6-10-14/h1-10H,11-12H2/q+1
• InChI Key: RQKYHDHLEMEVDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CO[P+](=O)OCC2=CC=CC=C2
• Molecular Formula: C14H14O3P+
• DSSTOX Substance ID: DTXSID20938038
• Molecular Weight: 261.23 g/mol
• CAS RN: 17176-77-1

Description

Dibenzyl phosphonate (DBP) is an organophosphorus compound that is used in the synthesis of a variety of compounds, including drugs, pesticides, and other chemicals. It is also known as dibenzyl hydrogen phosphonate, this compound, or dibenzyl phosphonic acid. It is a colorless liquid with a boiling point of 134-135°C and a melting point of -10°C. It is soluble in water and many organic solvents. DBP is used in the synthesis of a variety of compounds, including drugs, pesticides, and other chemicals. The compound has been studied extensively in the laboratory and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Peptide Synthesis

Dibenzyl phosphonate plays a crucial role in peptide synthesis, particularly in the global phosphorylation of peptides. It is utilized to rectify the formation of H-phosphonate by-products during peptide synthesis, improving the yield of desired dihydrogen phosphate products (Perich, 2006).

Antiviral and Cytostatic Activities

Research on dibenzyl ω-(1H-1,2,3-triazol-1-yl)alkylphosphonates, derived from this compound, has demonstrated potential antiviral and cytostatic activities. These compounds have shown effectiveness against a variety of DNA and RNA viruses and have inhibited proliferation in several cancer cell lines, indicating their potential in developing new therapeutic agents (Głowacka et al., 2014).

Spectroscopic Characterization

This compound derivatives have been analyzed using NMR and mass spectrometry, contributing to the understanding of their structural properties. This spectroscopic characterization is essential for the development of novel compounds with potential applications in various fields (Lewkowski et al., 2017).

Antimicrobial Properties

A novel this compound derivative exhibited significant anti-biofilm and anti-microbial properties against resistant strains of Staphylococcus aureus. This discovery opens new avenues for treating infections caused by drug-resistant bacteria (Yeswanth et al., 2018).

Phosphonate to Phosphonic Acids Transformation

Studies have developed processes for converting dibenzyl phosphonates to phosphonic acids, showcasing the versatility of this compound in chemical transformations. This research is crucial for synthesizing phosphonic acids, which have various industrial and pharmaceutical applications (Li et al., 2020).

Mechanism of Action

Target of Action

Dibenzyl phosphite, also known as Dibenzyl phosphonate, is a chemical compound with the formula (C6H5CH2O)2P(O)H It’s known that phosphite compounds often target the respiratory system .

Biochemical Pathways

Phosphinic acids and derivatives are known to act as bioisosteric groups, and they play significant roles in various biological pathways .

Pharmacokinetics

Its physical properties such as boiling point (110-120 °c/001 mmHg), density (1187 g/mL at 25 °C), and its liquid form may influence its bioavailability.

Result of Action

It’s known that phosphite compounds can cause irritation to the skin and eyes, and they can also cause toxicity to the respiratory system .

Action Environment

The action, efficacy, and stability of Dibenzyl phosphite can be influenced by various environmental factors. For instance, it should be stored at a temperature of 2-8°C .

Safety and Hazards

Dibenzyl phosphonate is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Q & A

Q1: What are the primary applications of dibenzyl phosphonate in synthetic chemistry?

A1: this compound serves as a crucial reagent for phosphorylation reactions, enabling the incorporation of phosphonate groups into organic molecules []. This process is particularly valuable in synthesizing phosphonic acids, compounds with significant applications in various fields.

Q2: Are there any specific challenges associated with handling this compound during chemical synthesis?

A2: While a valuable reagent, this compound requires careful handling due to its potential thermal instability. It's crucial to note that this compound may decompose violently at temperatures exceeding 160 °C and might even explode during distillation []. Therefore, adhering to established safety protocols and employing appropriate techniques during synthesis and purification are paramount.

Q3: How can this compound be converted to the corresponding phosphonic acid?

A3: this compound can be effectively transformed into its corresponding phosphonic acid through several methods []. One approach involves a "wet process" utilizing trifluoromethanesulfonic acid (TfOH) as a catalyst in the presence of water at 140 °C. This method facilitates the hydrolysis of various alkyl, alkenyl, and aryl-substituted phosphonates to their respective phosphonic acids with good yields.

Q4: Does this compound play a role in material science applications?

A4: While not directly involved in material synthesis, this compound contributes to developing crease-resistant textiles []. In a specific production method for crease-resistant shirts, this compound is incorporated into a finishing agent alongside other components like sodium polyacrylate and aqueous polyurethane. The fabric, after being treated with this finishing agent, demonstrates enhanced resistance to creasing, highlighting the indirect role of this compound in material performance enhancement.

Q5: Have there been any studies investigating the biological activity of this compound derivatives?

A5: Yes, researchers have explored the potential of this compound derivatives in medicinal chemistry []. Specifically, this compound was utilized to modify the anticancer natural product, arglabin, via Michael addition reactions. This modification yielded a series of arglabin derivatives, including one incorporating this compound. These derivatives were then subjected to in vitro evaluation against a panel of cancer and normal cell lines to assess their antiproliferative activity and cytotoxicity profiles.

Q6: Are there specific analytical techniques employed to characterize and quantify this compound?

A6: Characterization of this compound relies heavily on spectroscopic techniques, primarily 31P NMR spectroscopy []. This method allows for identifying and confirming the presence of the phosphonate group within the molecule. The chemical shift value in the 31P NMR spectrum, typically around 7.9 ppm with a coupling constant (1JPH) of 713 Hz, serves as a characteristic fingerprint for this compound. This technique plays a crucial role in confirming the compound's identity and purity during synthesis and purification.